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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B041102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

transport mechanisms of 1,1-dichloroethane (1,1-DCA). It is designed to be a core resource

for researchers, scientists, and drug development professionals who require an in-depth

understanding of the environmental behavior of this compound. This document summarizes

key quantitative data, details relevant experimental protocols, and visualizes important

degradation pathways.

Executive Summary
1,1-Dichloroethane is a volatile chlorinated hydrocarbon primarily used as a chemical

intermediate and solvent.[1] Its release into the environment is of concern due to its potential

for persistence and transport across various environmental compartments. The environmental

fate of 1,1-DCA is governed by a combination of physical and chemical properties, transport

mechanisms, and degradation processes.

In the atmosphere, 1,1-DCA is moderately persistent, with photo-oxidation by hydroxyl radicals

being the primary degradation pathway.[2][3] In aquatic systems, volatilization is a significant

removal mechanism.[4] Hydrolysis is a very slow degradation process in water.[3][4]

Biodegradation of 1,1-DCA is generally slow, particularly under aerobic conditions.[3] However,

under anaerobic conditions, it can be reductively dechlorinated to chloroethane and other

products.[3][5] In soil, 1,1-DCA is highly mobile and can leach into groundwater.[4] Its
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persistence in soil is influenced by factors such as organic matter content, microbial activity,

and volatilization.

A significant environmental source of 1,1-DCA is the anaerobic biodegradation of 1,1,1-

trichloroethane (1,1,1-TCA).[3][5] This technical guide provides detailed information on these

processes, supported by quantitative data and experimental methodologies.

Physicochemical Properties of 1,1-Dichloroethane
The environmental behavior of 1,1-dichloroethane is largely dictated by its physical and

chemical properties. A summary of these key properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp133-c6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1694251/
https://www.benchchem.com/product/b041102?utm_src=pdf-body
https://www.benchchem.com/product/b041102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₂H₄Cl₂ [6]

Molecular Weight 98.96 g/mol [6]

Appearance Colorless, oily liquid [4][6]

Odor Chloroform-like, ethereal [2][6]

Boiling Point 57.3 °C [2][7]

Melting Point -97.4 °C [2]

Vapor Pressure
227 - 230 mmHg at 25 °C 228

Torr at 25°C 31.2 kPa at 20 °C
[4][7][8][9]

Water Solubility 5000 - 5500 mg/L at 20-25 °C [2][4][10][11]

Henry's Law Constant

5.0 x 10⁻³ - 5.62 x 10⁻³

atm·m³/mol at 24-25 °C 1.7 x

10⁻¹ - 2.0 x 10⁻¹

(dimensionless)

[1][4][6][7][11][12]

Log Octanol-Water Partition

Coefficient (Log Kow)
1.79 - 1.8 [6][7][13]

Organic Carbon-Water

Partition Coefficient (Log Koc)
1.48 - 1.8 [7][11]

Density 1.174 - 1.2 g/cm³ at 20 °C [2][14]

Flash Point -17 °C to -6 °C (closed cup) [4][6][14]

Environmental Fate and Transport Mechanisms
Transport and Partitioning
The movement and distribution of 1,1-dichloroethane in the environment are governed by its

relatively high vapor pressure and moderate water solubility.

Atmospheric Transport: Due to its volatility, 1,1-DCA released to the environment will readily

partition to the atmosphere.[2] Its atmospheric residence time allows for potential long-range
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transport.

Volatilization: From surface water and moist soil, volatilization is a rapid and significant

transport process.[4] The volatilization half-life from a model river is estimated to be a few

hours, while from a lake it can be several days.[4]

Soil Mobility and Leaching: With a low organic carbon-water partition coefficient (Koc), 1,1-

DCA has a low affinity for soil organic matter and is therefore highly mobile in soil.[4] This

high mobility creates a significant potential for leaching into groundwater.

Abiotic Degradation
Abiotic degradation of 1,1-dichloroethane occurs through processes that do not involve

microorganisms.

Atmospheric Photo-oxidation: The primary degradation pathway for 1,1-DCA in the

atmosphere is reaction with photochemically-produced hydroxyl (•OH) radicals.[2][3] The

estimated atmospheric half-life is approximately 44 to 62 days.[2][14]

Hydrolysis: Hydrolysis of 1,1-DCA in water is a very slow process, with an estimated half-life

of 60 to 61 years at neutral pH and 25°C.[3][4] Therefore, it is not considered a significant

degradation pathway in most aquatic environments.

Other Abiotic Processes: Direct photolysis is not expected to be a significant degradation

mechanism as 1,1-DCA does not absorb light at wavelengths greater than 290 nm.[6]

Biotic Degradation
Biodegradation of 1,1-dichloroethane is primarily mediated by microbial activity and is highly

dependent on the redox conditions of the environment.

Aerobic Biodegradation: Under aerobic conditions, the biodegradation of 1,1-DCA is

generally slow and often incomplete.[3] Some studies have shown limited degradation by

unadapted microorganisms from municipal wastewater.[3]

Anaerobic Biodegradation: Anaerobic conditions are more favorable for the biodegradation of

1,1-DCA. It undergoes reductive dechlorination, where chlorine atoms are sequentially

removed and replaced with hydrogen atoms. The primary product of this process is
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chloroethane.[3] This process has been observed in various anaerobic environments,

including groundwater and river sediments, often mediated by bacteria such as Dehalobacter

species.[3][5] The half-life under anaerobic conditions can range from months to years.[15]

A significant pathway for the presence of 1,1-DCA in the environment is as a biodegradation

product of 1,1,1-trichloroethane (1,1,1-TCA) under anaerobic conditions.[3][5]

Degradation Pathways and Experimental Workflows
The following diagrams illustrate the key degradation pathways of 1,1-dichloroethane and a

generalized experimental workflow for its analysis in environmental samples.

1,1,1-Trichloroethane 1,1-Dichloroethane
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Anaerobic degradation pathway of 1,1,1-TCA to 1,1-DCA and Chloroethane.
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Atmospheric photo-oxidation of 1,1-Dichloroethane.
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Generalized experimental workflow for 1,1-DCA analysis.

Experimental Protocols
The determination of the environmental fate and transport parameters of 1,1-dichloroethane
involves a variety of standardized experimental protocols. Below are detailed methodologies for

key experiments.

Determination of Henry's Law Constant
Principle: The Henry's Law Constant (H) describes the partitioning of a compound between the

aqueous and gaseous phases at equilibrium. It can be determined experimentally using

methods such as the batch air stripping method.

Methodology:
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Preparation of Aqueous Solution: Prepare a standard aqueous solution of 1,1-
dichloroethane of a known concentration in deionized water.

Equilibration: Place a known volume of the 1,1-DCA solution in a sealed, temperature-

controlled vessel with a known headspace volume.

Agitation: Agitate the vessel for a sufficient period to ensure equilibrium is reached between

the aqueous and gaseous phases.

Sampling: Carefully withdraw a sample from the aqueous phase.

Analysis: Analyze the concentration of 1,1-DCA in the aqueous sample using a suitable

analytical method, such as gas chromatography with a flame ionization detector (GC-FID) or

a mass spectrometer (GC-MS).[16]

Calculation: The Henry's Law Constant can be calculated using the initial and equilibrium

concentrations in the aqueous phase, and the volumes of the aqueous and gaseous phases.

Determination of Soil Sorption Coefficient (Koc)
Principle: The soil sorption coefficient (Koc) is a measure of the tendency of a chemical to

adsorb to the organic carbon fraction of soil or sediment. It is a key parameter for predicting the

mobility of a compound in soil. The batch equilibrium method is a common approach.

Methodology:

Soil Preparation: Use a well-characterized soil with a known organic carbon content. The soil

is typically air-dried and sieved.

Test Solution: Prepare a solution of 1,1-dichloroethane in a 0.01 M calcium chloride

solution. The calcium chloride is used to mimic the ionic strength of soil water and aid in the

separation of soil and water phases.

Equilibration: Add a known mass of the prepared soil to a series of centrifuge tubes. Add a

known volume of the 1,1-DCA test solution to each tube.

Shaking: Seal the tubes and shake them at a constant temperature for a predetermined time

to reach equilibrium (typically 24 hours).
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Centrifugation: Separate the soil and aqueous phases by centrifugation.

Analysis: Analyze the concentration of 1,1-DCA in the supernatant (aqueous phase) using

GC/MS.[16]

Calculation: The amount of 1,1-DCA sorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the aqueous phase. The soil-water

distribution coefficient (Kd) is then calculated. The Koc is determined by normalizing the Kd

value to the fraction of organic carbon in the soil.

Biodegradation Studies
Principle: Biodegradation studies are conducted to determine the rate and extent to which a

chemical is broken down by microorganisms under specific environmental conditions (aerobic

or anaerobic).

Methodology for Anaerobic Biodegradation in Soil:

Microcosm Setup: Establish anaerobic microcosms using soil or sediment from a relevant

environment (e.g., an anaerobic aquifer). The microcosms are typically set up in serum

bottles.

Spiking: Spike the microcosms with a known concentration of 1,1-dichloroethane.

Incubation: Incubate the microcosms in the dark at a constant temperature under anaerobic

conditions. This is achieved by purging the headspace with an inert gas like nitrogen or a

nitrogen/carbon dioxide mixture.

Monitoring: Periodically sacrifice replicate microcosms for analysis. Monitor the

concentration of 1,1-DCA and its potential degradation products (e.g., chloroethane) over

time.[3]

Analysis: Analyze the concentrations of the target compounds in both the aqueous and soil

phases. This typically involves extraction of the soil followed by analysis using GC/MS.[16]

Data Analysis: Determine the rate of biodegradation by plotting the concentration of 1,1-DCA

versus time and fitting the data to an appropriate kinetic model (e.g., first-order decay).
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Analytical Methods
The accurate quantification of 1,1-dichloroethane and its degradation products in

environmental matrices is crucial for fate and transport studies.

Gas Chromatography/Mass Spectrometry (GC/MS) is the most common and reliable method

for the analysis of 1,1-DCA in air, water, and soil samples.[16]

Sample Introduction: For water samples, purge-and-trap is a common technique to extract

and concentrate volatile organic compounds like 1,1-DCA prior to GC/MS analysis. For soil

and sediment, solvent extraction or headspace analysis can be employed. Air samples can

be collected on sorbent tubes and then thermally desorbed into the GC/MS.

Separation: A gas chromatograph separates the components of the sample mixture based

on their volatility and interaction with the stationary phase of the chromatographic column.

Detection: A mass spectrometer identifies and quantifies the separated components based

on their mass-to-charge ratio.

Other detectors such as Flame Ionization Detector (FID) and Electron Capture Detector (ECD)

can also be used with gas chromatography for the analysis of 1,1-DCA.[16]

Conclusion
The environmental fate and transport of 1,1-dichloroethane are complex processes influenced

by its physicochemical properties and the characteristics of the receiving environment. While

volatilization and atmospheric photo-oxidation are significant removal mechanisms, its

persistence in soil and groundwater, coupled with its high mobility, pose a risk of contamination.

Anaerobic biodegradation offers a pathway for its natural attenuation, though the process can

be slow. A thorough understanding of these mechanisms, supported by robust experimental

data, is essential for accurate environmental risk assessment and the development of effective

remediation strategies for sites contaminated with 1,1-dichloroethane.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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